(E)-N-(5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)-3-(3-nitrophenyl)acrylamide

• IUPAC Name: (E)-N-[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-3-(3-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C19H16N4O6/c1-27-15-9-13(10-16(11-15)28-2)18-21-22-19(29-18)20-17(24)7-6-12-4-3-5-14(8-12)23(25)26/h3-11H,1-2H3,(H,20,22,24)/b7-6+
• InChI Key: HATPKHPMKJOAKB-VOTSOKGWSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C2=NN=C(O2)NC(=O)C=CC3=CC(=CC=C3)[N+](=O)[O-])OC
• Isomeric SMILES: COC1=CC(=CC(=C1)C2=NN=C(O2)NC(=O)/C=C/C3=CC(=CC=C3)[N+](=O)[O-])OC
• Molecular Formula: C19H16N4O6
• Molecular Weight: 396.4 g/mol

Description

(E)-N-(5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)-3-(3-nitrophenyl)acrylamide, commonly known as DOA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. DOA is a heterocyclic compound that belongs to the oxadiazole family and has a unique chemical structure that makes it an attractive target for research.

Scientific Research Applications

Structural Characterization and Synthesis

Compounds with structural similarities to the specified chemical, including derivatives of 1,3,4-oxadiazole, have been synthesized and structurally characterized to understand their chemical properties and potential as building blocks in pharmaceutical and material sciences. For example, the synthesis and structural characterization of S-substituted derivatives of 5-(2-nitrostyryl)-1,3,4-oxadiazole-2-thiol have been reported, showcasing the versatility of oxadiazole derivatives in chemical synthesis (Abbasi et al., 2013).

Antimicrobial and Antifungal Applications

Research into 1,3,4-oxadiazole-based chalcone derivatives, closely related to the compound , has shown promising antimicrobial properties against multidrug-resistant bacteria and fungi, suggesting the potential of oxadiazole compounds in developing new antimicrobial agents (Joshi & Parikh, 2013).

Anticancer Properties

The search for novel anticancer agents has led to the synthesis of oxadiazole derivatives with significant anti-proliferative activity against various cancer cell lines. Studies on N-Mannich bases of 1,3,4-oxadiazole and their antimicrobial and anti-proliferative activities highlight the potential of these compounds in cancer research (Al-Wahaibi et al., 2021).

Material Science Applications

Oxadiazole derivatives have been explored for their applications in material science, including the development of UV cross-linkable polymers with potential use in various industrial and technological applications. For instance, the synthesis and characterization of polymers based on triazine and oxadiazole demonstrate the utility of these compounds in creating materials with desirable thermal and photophysical properties (Suresh et al., 2016).